Cas no 1171482-06-6 (7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride)

7-(2-Aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride is a synthetic organic compound featuring a benzofuran core substituted with a 2-aminoethoxy moiety and two methyl groups at the 2-position. The hydrochloride salt enhances its stability and solubility, making it suitable for pharmaceutical and research applications. The compound's structural rigidity, conferred by the dihydrobenzofuran scaffold, and its aminoethoxy side chain contribute to its potential as an intermediate in drug development, particularly for targeting neurological or cardiovascular pathways. Its well-defined chemical properties and high purity make it a reliable choice for synthetic chemistry and medicinal research.
7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride structure
1171482-06-6 structure
Product Name:7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride
CAS No:1171482-06-6
MF:C12H18ClNO2
MW:243.729822635651
MDL:MFCD10686680
CID:4574790
PubChem ID:43810586
Update Time:2025-05-21

7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride Chemical and Physical Properties

Names and Identifiers

    • {2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]ethyl}amine hydrochloride
    • MFCD10686680
    • 7-(2-Aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran Hydrochloride
    • BS-45629
    • AKOS027445617
    • EN300-33312
    • F76970
    • 2-[(2,2-DIMETHYL-3H-1-BENZOFURAN-7-YL)OXY]ETHANAMINE HYDROCHLORIDE
    • 1171482-06-6
    • 2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethanamine hydrochloride
    • 2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]ethanamine hydrochloride
    • CS-0216091
    • 2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]ethan-1-amine hydrochloride
    • 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]ethanamine;hydrochloride
    • Z367678542
    • 2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]ethanaminehydrochloride
    • 7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride
    • MDL: MFCD10686680
    • Inchi: 1S/C12H17NO2.ClH/c1-12(2)8-9-4-3-5-10(11(9)15-12)14-7-6-13;/h3-5H,6-8,13H2,1-2H3;1H
    • InChI Key: LVLXBNJIEWKDJG-UHFFFAOYSA-N
    • SMILES: C12=C(C=CC=C1CC(C)(C)O2)OCCN.Cl

Computed Properties

  • Exact Mass: 243.1026065g/mol
  • Monoisotopic Mass: 243.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride Pricemore >>

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Additional information on 7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride

7-(2-Aminoethoxy)-2,2-Dimethyl-2,3-Dihydro-1-Benzofuran Hydrochloride: A Comprehensive Overview

The compound 7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride (CAS No. 1171482-06-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their unique structural properties and diverse biological activities. The benzofuran core of this molecule provides a platform for further functionalization and exploration of its pharmacological properties.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The 7-(2-aminoethoxy) substituent in this compound introduces additional functional groups that can enhance its bioavailability and target specificity. This makes it a promising candidate for further research in medicinal chemistry.

The synthesis of 7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride involves a series of well-established organic reactions. The key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of the aminoethoxy group via nucleophilic substitution or coupling reactions. The hydrochloride salt form ensures stability and solubility, making it suitable for various applications.

In terms of pharmacological activity, this compound has shown potential as a modulator of cellular signaling pathways. For instance, it has been reported to interact with protein kinases and other enzymes involved in inflammation and cancer progression. These findings underscore its role as a lead compound for developing novel therapeutic agents.

Moreover, the benzofuran hydrochloride derivative exhibits interesting antioxidant properties due to its ability to scavenge free radicals. This property makes it a valuable compound in the development of natural product-inspired antioxidants for use in food additives or cosmetic products.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and molecular interactions of 7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride with various biological targets. These studies provide insights into its mechanism of action and guide further optimization efforts.

In conclusion, 7-(2-aminoethoxy)-2,2-dimethyl-2,3-dihydro-1-benzofuran hydrochloride (CAS No. 1171482-06-6) is a versatile compound with immense potential in drug discovery and material science. Its unique structure and diverse biological activities make it a subject of intense research interest. As new findings emerge, this compound is expected to play an increasingly important role in advancing our understanding of benzofuran chemistry and its applications.

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